Cas no 893095-75-5 (2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide)
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4H-Cyclopenta[b]thiophene-3-carboxamide, 2-[(3,4-dimethylbenzoyl)amino]-5,6-dihydro-N-methyl-
- 2-(3,4-dimethylbenzamido)-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
- 893095-75-5
- 2-[(3,4-dimethylbenzoyl)amino]-N-methyl-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
- F1830-0049
- 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide
- AKOS002069384
- CCG-194542
- 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
-
- Inchi: 1S/C18H20N2O2S/c1-10-7-8-12(9-11(10)2)16(21)20-18-15(17(22)19-3)13-5-4-6-14(13)23-18/h7-9H,4-6H2,1-3H3,(H,19,22)(H,20,21)
- InChI Key: FZPQRIYBUYDXKP-UHFFFAOYSA-N
- SMILES: C12CCCC=1C(C(NC)=O)=C(NC(=O)C1=CC=C(C)C(C)=C1)S2
Computed Properties
- Exact Mass: 328.12454906g/mol
- Monoisotopic Mass: 328.12454906g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 470
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.264±0.06 g/cm3(Predicted)
- Boiling Point: 428.7±45.0 °C(Predicted)
- pka: 13.11±0.20(Predicted)
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1830-0049-2μmol |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-5μmol |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-10μmol |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-20μmol |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-1mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-2mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-3mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-4mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-5mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1830-0049-10mg |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide |
893095-75-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide
Introduction to 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-75-5) and Its Emerging Applications in Chemical Biology
The compound 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-75-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a structurally complex molecule, it combines the rigid framework of a cyclopentabthiophene core with functionalized aromatic and amide moieties, making it a promising candidate for various biochemical and medicinal applications. This introduction explores the compound's structural features, synthetic pathways, and its relevance to contemporary research in drug discovery and chemical biology.
The molecular architecture of 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide is characterized by a fused bicyclic system containing sulfur atoms. The cyclopentabthiophene scaffold is a privileged structure in medicinal chemistry due to its ability to modulate biological pathways through interactions with protein targets. The presence of the 3,4-dimethylbenzamido group introduces hydrophobicity and potential binding affinity to specific receptors or enzymes. Additionally, the N-methyl substitution at the amide nitrogen enhances solubility and metabolic stability, which are critical factors in drug development.
Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2-aminothiophene derivatives and dimethylbenzoic acid esters. Key steps include cyclization reactions to form the cyclopentabthiophene ring system followed by functional group modifications to introduce the benzamido and carboxamide moieties. These synthetic strategies highlight the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.
The pharmacological potential of 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide has been explored in several cutting-edge research projects. Studies have demonstrated its interaction with biological targets such as kinases and transcription factors, which are implicated in cancer and inflammatory diseases. The unique combination of structural elements allows for selective binding to these targets while minimizing off-target effects. For instance, preliminary computational studies suggest that the compound may disrupt aberrant signaling pathways by inhibiting specific enzymes involved in cell proliferation.
In the realm of chemical biology, this compound serves as a valuable tool for mechanistic investigations. Its well-defined structure enables researchers to probe enzyme-substrate interactions through crystallographic studies or spectroscopic techniques. Such insights are crucial for understanding disease mechanisms at a molecular level and for designing next-generation therapeutics. Moreover, the cyclopentabthiophene moiety can be modified further to explore structure-activity relationships (SAR), providing a scaffold for generating novel analogs with enhanced potency or selectivity.
The therapeutic relevance of 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide has also been examined in preclinical models. Animal studies have shown promising results in reducing inflammation and tumor growth when administered at optimized doses. These findings align with emerging research on heterocyclic compounds that exhibit dual-targeting capabilities—simultaneously interacting with multiple disease-related pathways to achieve synergistic effects. Such multifunctional approaches are gaining traction in drug development due to their potential to overcome resistance mechanisms associated with single-agent therapies.
Future directions in the study of this compound include exploring its role in neurodegenerative diseases. The structural features of cyclopentabthiophenes have been linked to neuroprotective properties in several models of Alzheimer's and Parkinson's diseases. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify derivatives that enhance cognitive function or mitigate neuronal damage. Additionally, green chemistry principles may be applied to refine synthetic routes for sustainability without compromising yield or purity.
The industrial significance of 2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in heterocyclic libraries due to their versatility as drug candidates. The compound exemplifies how rational design can yield molecules with tailored properties for therapeutic use. As regulatory frameworks evolve to support innovative drug development strategies—including advanced molecular entities (AMEs)—compounds like this one may find broader adoption in clinical trials.
In conclusion,2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide (CAS No. 893095-75-5) represents a compelling example of how structural complexity can translate into biological activity across multiple disease areas including oncology and neurology. Its synthesis remains accessible while offering opportunities for further optimization through medicinal chemistry interventions such as SAR studies or bioisosteric replacements aimed at improving pharmacokinetic profiles or target engagement specificity.
893095-75-5 (2-(3,4-dimethylbenzamido)-N-methyl-4H,5H,6H-cyclopentabthiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)